Cas no 1904119-14-7 (6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid)

• Product Name: 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid
• CAS No: 1904119-14-7
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD32201549
• CID: 4780616
• Update Time: 2025-06-15

6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid

• MDL： MFCD32201549
• Inchi： 1S/C8H7N3O2/c1-5-2-3-7-9-6(8(12)13)4-11(7)10-5/h2-4H,1H3,(H,12,13)
• InChI Key： AJPAXPLGGCGISG-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C(C=CC(C)=N2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.6
• Topological Polar Surface Area: 67.5

Additional information on 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid

Comprehensive Overview of 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid (CAS No. 1904119-14-7)

6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid (CAS No. 1904119-14-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their broad biological activity. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

The molecular structure of 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid features a carboxylic acid functional group, which enhances its reactivity and makes it a versatile intermediate in organic synthesis. This property aligns with the growing demand for high-value chemical intermediates in the development of novel therapeutics. Recent studies have explored its role in the synthesis of kinase inhibitors and anti-inflammatory agents, addressing current healthcare challenges such as chronic diseases and immune disorders.

In the context of green chemistry and sustainable manufacturing, 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid has been investigated for its compatibility with eco-friendly synthetic routes. The compound's stability under mild reaction conditions makes it a candidate for catalysis-driven processes, a topic of high interest in industrial chemistry. This aligns with the global push toward reducing the environmental footprint of chemical production.

From a commercial perspective, the demand for specialty chemicals like 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid is rising, driven by advancements in precision medicine and bioconjugation technologies. Its CAS No. 1904119-14-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Analysts predict that the market for such compounds will expand as more applications are discovered in biopharmaceuticals and material science.

Safety and regulatory compliance are critical considerations when working with 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid. While it is not classified as hazardous under current guidelines, proper handling protocols must be followed to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In summary, 6-Methylimidazo[1,2-b]pyridazine-2-carboxylic acid (CAS No. 1904119-14-7) represents a promising candidate for multiple scientific and industrial applications. Its structural versatility, combined with the growing focus on targeted therapies and sustainable chemistry, positions it as a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.